Cas no 1695151-45-1 (2-Oxiranecarboxylic acid, 2-chloro-3-cyclohexyl-3-methyl-, methyl ester)

• Product Name: 2-Oxiranecarboxylic acid, 2-chloro-3-cyclohexyl-3-methyl-, methyl ester
• CAS No: 1695151-45-1
• MF: C₁₁H₁₇ClO₃
• MW: 232.703882932663
• CID: 5275285
• Update Time: 2025-11-05

2-Oxiranecarboxylic acid, 2-chloro-3-cyclohexyl-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylic acid, 2-chloro-3-cyclohexyl-3-methyl-, methyl ester

• Inchi： 1S/C11H17ClO3/c1-10(8-6-4-3-5-7-8)11(12,15-10)9(13)14-2/h8H,3-7H2,1-2H3
• InChI Key： FPONEIZKTLIZLG-UHFFFAOYSA-N
• SMILES： O1C(C2CCCCC2)(C)C1(Cl)C(OC)=O

Additional information on 2-Oxiranecarboxylic acid, 2-chloro-3-cyclohexyl-3-methyl-, methyl ester

2-Oxiranecarboxylic acid, 2-chloro-3-cyclohexyl-3-methyl-, methyl ester (CAS No. 1695151-45-1): An Overview

2-Oxiranecarboxylic acid, 2-chloro-3-cyclohexyl-3-methyl-, methyl ester (CAS No. 1695151-45-1) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its chlorinated cyclohexyl and methyl ester functionalities, which contribute to its chemical stability and reactivity.

The molecular structure of 2-Oxiranecarboxylic acid, 2-chloro-3-cyclohexyl-3-methyl-, methyl ester is particularly noteworthy. The presence of the epoxide group (oxirane ring) makes it an excellent precursor for a wide range of chemical transformations. The chlorine atom on the cyclohexyl ring adds further complexity and reactivity, making this compound a valuable building block in the synthesis of more complex molecules.

In the context of pharmaceutical research, 2-Oxiranecarboxylic acid, 2-chloro-3-cyclohexyl-3-methyl-, methyl ester has shown promise as an intermediate in the synthesis of novel drugs. Its ability to undergo selective ring-opening reactions and subsequent functionalization has been exploited to create compounds with potential therapeutic properties. Recent studies have focused on its use in the development of anti-inflammatory agents, antibiotics, and antineoplastic drugs.

One of the key advantages of this compound is its chemical stability under a variety of reaction conditions. This stability allows for a broader range of synthetic strategies, enabling researchers to explore diverse chemical pathways. For instance, the epoxide ring can be opened using nucleophiles such as amines or thiols, leading to the formation of new functional groups that can be further modified to achieve desired biological activities.

Additionally, the methyl ester group can be hydrolyzed to form the corresponding carboxylic acid, which can then be used in various coupling reactions to create peptides or other bioactive molecules. The versatility of this functional group makes it an attractive choice for researchers working on drug discovery and development.

In the field of materials science, 2-Oxiranecarboxylic acid, 2-chloro-3-cyclohexyl-3-methyl-, methyl ester has been investigated for its potential use in the synthesis of advanced polymers and coatings. The presence of the epoxide group allows for cross-linking reactions that can enhance the mechanical properties and durability of materials. Recent studies have shown that this compound can be used to create polymers with improved thermal stability and resistance to environmental degradation.

The synthesis of 2-Oxiranecarboxylic acid, 2-chloro-3-cyclohexyl-3-methyl-, methyl ester typically involves a multi-step process that includes the formation of the epoxide ring and subsequent functionalization steps. One common approach involves the reaction of a suitable starting material with an oxidizing agent to form the epoxide, followed by selective chlorination and esterification reactions. The precise conditions used in these steps can significantly impact the yield and purity of the final product.

From a safety perspective, it is important to handle 2-Oxiranecarboxylic acid, 2-chloro-3-cyclohexyl-3-methyl-, methyl ester with care due to its reactivity and potential for forming hazardous by-products during certain reactions. Proper safety protocols should be followed, including the use of personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, 2-Oxiranecarboxylic acid, 2-chloro-3-cyclohexyl-3-methyl-, methyl ester (CAS No. 1695151-45-1) is a highly versatile compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique molecular structure and chemical properties make it an invaluable tool for researchers seeking to develop new drugs and advanced materials. As research in these areas continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.